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Compound of Interest

(5-Bromo-2-chloropyridin-4-
YL)methanol

Cat. No.: B578820

Compound Name:

Technical Guide: (5-Bromo-2-chloropyridin-4-
YL)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of (5-Bromo-2-chloropyridin-4-YL)methanol, a key intermediate in pharmaceutical
and organic synthesis. This document outlines its molecular characteristics and provides
general experimental protocols for its synthesis and analysis, tailored for professionals in drug
development and chemical research.

Core Molecular Data

The fundamental properties of (5-Bromo-2-chloropyridin-4-YL)methanol are summarized
below, providing a quantitative basis for its use in experimental settings.
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Property Value Source
Molecular Formula C6H5BrCINO [1112]
Molecular Weight 222.47 g/mol [1]
Exact Mass 220.92400 u [2]

CAS Number 1211531-97-3 [11[2]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of (5-Bromo-2-chloropyridin-
4-YL)methanol are not readily available in public literature, a general synthetic approach can
be inferred from the synthesis of structurally similar compounds, such as 5-bromo-2,4-
dichloropyridine. The following outlines a plausible synthetic workflow and standard analytical
methods for characterization.

General Synthetic Approach

The synthesis of halogenated pyridine derivatives often involves a multi-step process starting
from a more common pyridine precursor. A potential pathway for the synthesis of (5-Bromo-2-
chloropyridin-4-YL)methanol could involve the following key transformations:

Bromination: Introduction of a bromine atom at the 5-position of a suitable pyridine precursor.
e Chlorination: Introduction of a chlorine atom at the 2-position.

o Formylation or Carboxylation: Introduction of a functional group at the 4-position that can be
subsequently reduced to a hydroxymethyl group.

e Reduction: Conversion of the 4-position functional group (e.g., an aldehyde or a carboxylic
acid) to the primary alcohol.

It is crucial to carefully select the order of these steps to manage the directing effects of the
substituents on the pyridine ring.

Analytical Characterization
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Standard analytical techniques are employed to confirm the identity, purity, and structure of the
synthesized (5-Bromo-2-chloropyridin-4-YL)methanol.

e High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound. A reversed-phase column with a suitable mobile phase (e.g., a gradient of
acetonitrile and water with a trifluoroacetic acid modifier) would likely provide good
separation.

o Mass Spectrometry (MS): To confirm the molecular weight of the compound. Techniques
such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass
Spectrometry (LC-MS) can be utilized.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
elucidating the chemical structure, confirming the positions of the substituents on the
pyridine ring, and ensuring the presence of the hydroxymethyl group.

« Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the O-
H stretch of the alcohol and the characteristic vibrations of the pyridine ring.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a
novel chemical entity like (5-Bromo-2-chloropyridin-4-YL)methanol.
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Caption: Logical workflow for the synthesis and characterization of a chemical compound.
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Safety and Handling

(5-Bromo-2-chloropyridin-4-YL)methanol should be handled with care in a well-ventilated
laboratory environment. Appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat, should be worn at all times. For detailed safety information,
refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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